N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide

• IUPAC Name: N-(benzotriazol-1-ylmethyl)benzenecarbothioamide
• InChI: InChI=1S/C14H12N4S/c19-14(11-6-2-1-3-7-11)15-10-18-13-9-5-4-8-12(13)16-17-18/h1-9H,10H2,(H,15,19)
• InChI Key: AUHNBLJMRILWTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=S)NCN2C3=CC=CC=C3N=N2
• Molecular Formula: C14H12N4S
• Molecular Weight: 268.34 g/mol

Description

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide, also known as BTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has a unique structure that makes it useful in a variety of fields, including biochemistry, pharmacology, and materials science.

Mechanism of Action

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide works by binding to metal ions, which can lead to a variety of biochemical and physiological effects. When N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide binds to metal ions, it can alter the structure and function of proteins, which can have a significant impact on cellular processes.
Biochemical and Physiological Effects:
N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide has been shown to have a variety of biochemical and physiological effects. For example, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide can inhibit the activity of metalloproteins, which can have important implications for the treatment of diseases such as cancer. N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide has also been shown to have antioxidant properties, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide is its versatility. N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide can be used in a variety of applications, including biochemistry, pharmacology, and materials science. However, one of the limitations of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide is its potential toxicity. N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide can be toxic at high concentrations, which can limit its use in certain applications.

Future Directions

There are many potential future directions for the study of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide. One area of research that is particularly promising is the development of new fluorescent probes for the detection of proteins and nucleic acids. N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide could also be used in the development of new metal chelators for the treatment of diseases such as cancer. Additionally, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide could be used in the development of new materials with unique properties, such as self-healing materials.

Synthesis Methods

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide can be synthesized using various methods, including the reaction of benzotriazole with thioamide derivatives. The synthesis of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide is relatively straightforward, and the compound can be obtained in high yields with good purity.

Scientific Research Applications

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide is in the field of biochemistry, where it has been used as a fluorescent probe for the detection of proteins and nucleic acids. N-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzenecarbothioamide has also been used as a metal chelator, which makes it useful in the study of metalloproteins.